Cas no 34128-02-4 (4'-Cyanobenzylidene-4-Ethoxyaniline)
4'-Cyanobenzylidene-4-Ethoxyaniline is a liquid crystalline compound characterized by its cyanobenzylidene core and ethoxy-substituted aniline moiety. This structure imparts distinct mesogenic properties, making it suitable for applications in liquid crystal displays (LCDs) and advanced optical materials. Its high thermal stability and well-defined phase transitions enhance performance in electro-optical devices. The cyano group contributes to strong dipole interactions, improving alignment in liquid crystal matrices, while the ethoxy substitution fine-tunes solubility and mesophase behavior. This compound is particularly valued in research and industrial settings for its predictable behavior and compatibility with other liquid crystalline materials, enabling precise control over material properties in device fabrication.
34128-02-4 structure
Product Name:4'-Cyanobenzylidene-4-Ethoxyaniline
CAS No:34128-02-4
MF:C16H14N2O
MW:250.295163631439
MDL:MFCD00059585
CID:294640
PubChem ID:87565823
Update Time:2025-05-23
4'-Cyanobenzylidene-4-Ethoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[[(4-ethoxyphenyl)imino]methyl]-
- 4'-Cyanobenzylidene-4-ethoxyaniline
- 4-[(4-ethoxyphenyl)iminomethyl]benzonitrile
- (4-Cyanobenzyliden)-p-aethoxyanilin
- 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile
- 4-{[(4-ethoxyphenyl)imino]methyl}benzonitrile
- p-(p-Ethoxyphenyliminomethyl)benzonitrile
- p-<(p'-ethoxybenzylidene)amino>benzonitrile
- WTTZYFPFXIZAOS-LDADJPATSA-N
- DTXSID30346620
- 4'Cyanobenzylidene-4-ethoxyaniline
- 34128-02-4
- CS-0182169
- A875097
- T70799
- SCHEMBL11675092
- 4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile
- FT-0712631
- 4-((E)-[(4-Ethoxyphenyl)imino]methyl)benzonitrile #
- AKOS003408212
- MFCD00059585
- (E)-4-((4-ethoxyphenylimino)methyl)benzonitrile
- 4'-Cyanobenzylidene-4-ethoxyaniline, 98%
- 4-[(E)-[(4-ethoxyphenyl)imino]methyl]benzonitrile
- 4'-Cyanobenzylidene-4-Ethoxyaniline
-
- MDL： MFCD00059585
- Inchi： 1S/C16H14N2O/c1-2-19-16-9-7-15(8-10-16)18-12-14-5-3-13(11-17)4-6-14/h3-10,12H,2H2,1H3/b18-12+
- InChI Key： WTTZYFPFXIZAOS-LDADJPATSA-N
- SMILES： O(CC)C1C=CC(=CC=1)/N=C/C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 250.11100
- Monoisotopic Mass: 250.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.04
- Melting Point: NA
- Boiling Point: 429.9°C at 760 mmHg
- Flash Point: 213.8°C
- Refractive Index: 1.557
- PSA: 45.38000
- LogP: 3.70758
- Solubility: Not determined
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
4'-Cyanobenzylidene-4-Ethoxyaniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4'-Cyanobenzylidene-4-Ethoxyaniline Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4'-Cyanobenzylidene-4-Ethoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094922-1g |
4-(((4-Ethoxyphenyl)imino)methyl)benzonitrile |
34128-02-4 | 95% | 1g |
$335.72 | 2023-09-02 | |
| abcr | AB140365-1 g |
4'Cyanobenzylidene-4-ethoxyaniline; . |
34128-02-4 | 1g |
€224.90 | 2023-05-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870764-200mg |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | 98% | 200mg |
￥188.10 | 2022-10-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0744-1g |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 98.0%(T) | 1g |
￥990.0 | 2022-05-30 | |
| abcr | AB140365-250 mg |
4'Cyanobenzylidene-4-ethoxyaniline; . |
34128-02-4 | 250mg |
€120.60 | 2023-05-09 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0744-1G |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | >98.0%(T) | 1g |
¥490.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D963168-1g |
4'-CYANOBENZYLIDENE-4-ETHOXYANILINE |
34128-02-4 | 97.0% | 1g |
$105 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870764-1g |
4'-Cyanobenzylidene-4-ethoxyaniline |
34128-02-4 | 98% | 1g |
￥765.00 | 2022-10-10 | |
| TRC | C999325-10mg |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C999325-50mg |
4'-Cyanobenzylidene-4-Ethoxyaniline |
34128-02-4 | 50mg |
$ 135.00 | 2022-06-06 |
4'-Cyanobenzylidene-4-Ethoxyaniline Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
34128-02-4 (4'-Cyanobenzylidene-4-Ethoxyaniline) Related Products
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